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Introduction

2,5-Dimethyloctane is a branched-chain alkane with the chemical formula C10H22.[1][2] As a
member of the hydrocarbon family, it is a non-polar solvent with applications in organic
synthesis and as a reference compound in chromatography.[1] Understanding its
physicochemical properties is crucial for its effective use in various scientific and industrial
applications, including its potential as a solvent or a component in fuel formulations.[1] This
technical guide provides a comprehensive overview of the known physicochemical properties
of 2,5-dimethyloctane, detailed experimental protocols for their determination, and a logical
workflow for these experimental procedures.

Physicochemical Properties

The following table summarizes the key physicochemical properties of 2,5-dimethyloctane. It
Is important to note that while some properties have been experimentally determined, others
are based on computational predictions due to a lack of available experimental data.
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Property Value Source
Molecular Formula C10H22
Molecular Weight 142.28 g/mol
Boiling Point 158 °C
No experimental data
] ] available. Predicted values
Melting Point ]
may be obtained from
computational models.
No explicit experimental data
available. Molecular dynamics
_ simulations of similar branched
Density

alkanes predict densities with
average absolute deviations of
less than 5 g/L at 25°C.[1]

Refractive Index

No experimental data

available.

Solubility

Insoluble in water; Soluble in

non-polar organic solvents.[1]

Experimental Protocols

Detailed methodologies for the determination of the key physicochemical properties of liquid

alkanes like 2,5-dimethyloctane are provided below.

Determination of Boiling Point (Thiele Tube Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. The Thiele tube method is a common and efficient technique for determining the

boiling point of a small sample of liquid.

Apparatus:

e Thiele tube
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o Thermometer (calibrated)

o Capillary tube (sealed at one end)

e Small test tube

e Heat source (Bunsen burner or heating mantle)

e Mineral oll

Procedure:

e A small amount of the 2,5-dimethyloctane sample is placed in the small test tube.

o Acapillary tube, sealed at one end, is inverted and placed into the test tube containing the
sample.

e The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

e The assembly is placed in a Thiele tube containing mineral oil, ensuring the oil level is above
the sample but below the opening of the test tube.

o The Thiele tube is gently heated. As the temperature rises, air trapped in the capillary tube
will bubble out.

e Heating is continued until a steady stream of bubbles emerges from the capillary tube.
e The heat source is then removed, and the liquid is allowed to cool.

e The boiling point is the temperature at which the liquid just begins to enter the capillary tube.
This is the point where the vapor pressure of the sample equals the atmospheric pressure.

Determination of Density (Pycnometer Method)

The density of a liquid is its mass per unit volume. A pycnometer, a flask with a specific volume,
is commonly used for accurate density measurements of liquids.

Apparatus:
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Pycnometer (e.g., 25 mL or 50 mL)

Analytical balance (accurate to £0.0001 g)

Thermometer

Constant temperature water bath

Procedure:

The pycnometer is thoroughly cleaned, dried, and its empty mass is accurately weighed on
an analytical balance.

The pycnometer is filled with distilled water and placed in a constant temperature water bath
(e.g., at 20°C or 25°C) until it reaches thermal equilibrium.

The volume of the pycnometer is precisely determined by ensuring the water level is at the
calibration mark. The pycnometer is then removed from the bath, dried on the outside, and
weighed. The mass of the water is used to calculate the exact volume of the pychometer at
that temperature, given the known density of water.

The pycnometer is then emptied, dried, and filled with 2,5-dimethyloctane.
The filled pycnometer is brought to the same constant temperature in the water bath.

The pycnometer is removed, dried, and weighed to determine the mass of the 2,5-
dimethyloctane.

The density of the 2,5-dimethyloctane is calculated by dividing the mass of the sample by
the previously determined volume of the pycnometer.

Determination of Refractive Index (Abbe Refractometer)

The refractive index of a substance is a dimensionless number that describes how fast light

travels through that material. It is a characteristic property of a substance and can be used for

identification and purity assessment.

Apparatus:

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b100645?utm_src=pdf-body
https://www.benchchem.com/product/b100645?utm_src=pdf-body
https://www.benchchem.com/product/b100645?utm_src=pdf-body
https://www.benchchem.com/product/b100645?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100645?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Abbe refractometer

Constant temperature water bath connected to the refractometer

Light source (e.g., sodium lamp)

Dropper

Ethanol and acetone for cleaning

Procedure:

The Abbe refractometer is calibrated using a standard liquid with a known refractive index
(e.q., distilled water).

The prisms of the refractometer are cleaned with a soft tissue moistened with ethanol or
acetone and allowed to dry completely.

A few drops of the 2,5-dimethyloctane sample are placed on the surface of the lower prism
using a clean dropper.

The prisms are closed and locked. The circulating water from the constant temperature bath
is allowed to flow through the prism jackets to bring the sample to the desired temperature
(e.g., 20°C).

The light source is positioned to illuminate the prisms.

While looking through the eyepiece, the coarse and fine adjustment knobs are used to bring
the dividing line between the light and dark fields into sharp focus on the crosshairs.

The refractive index is read directly from the instrument's scale.

Multiple readings should be taken and averaged to ensure accuracy.

Determination of Melting Point (Capillary Method)

For long-chain alkanes that are solid at room temperature, the melting point can be determined

using the capillary method. Since 2,5-dimethyloctane is a liquid at room temperature, this
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protocol would be applicable for determining its freezing point.
Apparatus:

e Melting point apparatus (e.g., Mel-Temp or similar)

o Capillary tubes (sealed at one end)

o Thermometer (calibrated)

Procedure:

A small amount of the solidified sample (frozen 2,5-dimethyloctane) is introduced into the
open end of a capillary tube.

e The tube is tapped gently to pack the sample into the sealed end.
o The capillary tube is placed in the heating block of the melting point apparatus.

e The sample is heated at a controlled rate. A rapid heating rate can be used initially to
approach the approximate melting point, followed by a slower rate (1-2 °C per minute) near
the melting point for an accurate determination.[4]

e The melting point range is recorded from the temperature at which the first drop of liquid
appears to the temperature at which the entire sample becomes a clear liquid. For a pure
substance, this range is typically narrow (0.5-1.0°C).[4]

Experimental Workflow

The following diagram illustrates a logical workflow for the experimental determination of the
physicochemical properties of 2,5-dimethyloctane.
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Workflow for Physicochemical Property Determination of 2,5-Dimethyloctane
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Caption: Logical workflow for determining the physicochemical properties of 2,5-

dimethyloctane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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